N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(1-hydroxynaphthalene-2-carbonyl)amino]urea
• InChI: InChI=1S/C20H19N3O4/c1-2-27-15-10-8-14(9-11-15)21-20(26)23-22-19(25)17-12-7-13-5-3-4-6-16(13)18(17)24/h3-12,24H,2H2,1H3,(H,22,25)(H2,21,23,26)
• InChI Key: WWXYMIPQPXOWRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NNC(=O)C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide, also known as JWH-250, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic properties. JWH-250 is a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in a variety of physiological processes, including pain perception, mood regulation, and appetite control.

Mechanism of Action

N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide exerts its effects by binding to and activating the CB1 and CB2 cannabinoid receptors. Activation of these receptors leads to a variety of physiological responses, including the release of neurotransmitters and the modulation of ion channels.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide has been shown to have a variety of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and appetite suppression. It has also been found to have neuroprotective properties, suggesting that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide in lab experiments is its potency, which allows for the use of smaller doses and reduces the risk of toxicity. However, N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide is also known to have a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide. One area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia. Another area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Finally, there is also interest in exploring the potential use of N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide has been the subject of numerous scientific studies investigating its potential therapeutic properties. One study found that N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide has potent analgesic effects in animal models of pain, suggesting that it may be useful in the treatment of chronic pain conditions. Another study found that N-(4-ethoxyphenyl)-2-(1-hydroxy-2-naphthoyl)hydrazinecarboxamide has anti-inflammatory properties, indicating that it may be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis.